Cas no 139626-20-3 (Benzenamine, 2-chloro-4-fluoro-5-nitro-)

• Product Name: Benzenamine, 2-chloro-4-fluoro-5-nitro-
• CAS No: 139626-20-3
• MF: C₆H₄ClFN₂O₂
• MW: 190.55956363678
• MDL: MFCD30475401
• CID: 1277390
• PubChem ID: 20234502
• Update Time: 2025-10-31

Benzenamine, 2-chloro-4-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-fluoro-5-nitro-
• 2-chloro-4-fluoro-5-nitroaniline
• MFCD30475401
• DB-111985
• 2-Chloro-4-fluoro-5-nitro-phenylamine
• DTXSID80603937
• AS-75949
• UBFIXJAFAZWURP-UHFFFAOYSA-N
• D92886
• 139626-20-3
• SCHEMBL1521410
• 2-chloro-4-fluoro-5-nitrobenzenamine

• MDL： MFCD30475401
• Inchi： 1S/C6H4ClFN2O2/c7-3-1-4(8)6(10(11)12)2-5(3)9/h1-2H,9H2
• InChI Key： UBFIXJAFAZWURP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 189.99462
• Monoisotopic Mass: 189.9945332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16

Additional information on Benzenamine, 2-chloro-4-fluoro-5-nitro-

Recent Advances in the Study of Benzenamine, 2-chloro-4-fluoro-5-nitro- (CAS: 139626-20-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzenamine, 2-chloro-4-fluoro-5-nitro- (CAS: 139626-20-3) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its importance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

One of the most significant advancements in the study of Benzenamine, 2-chloro-4-fluoro-5-nitro- is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the nitro and fluoro substituents on the benzene ring of this compound provide unique electronic properties that enhance its reactivity in coupling reactions. Recent publications have demonstrated its utility in the synthesis of potent inhibitors targeting EGFR and VEGFR kinases, which are implicated in various cancers.

In addition to its applications in oncology, Benzenamine, 2-chloro-4-fluoro-5-nitro- has been investigated for its potential use in antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of nitroaromatic compounds derived from this intermediate, showing promising activity against drug-resistant bacterial strains. The presence of the nitro group was found to be crucial for the antibacterial activity, likely due to its ability to disrupt bacterial redox processes.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of Benzenamine, 2-chloro-4-fluoro-5-nitro-. Advances in catalytic methods have enabled more efficient nitration and halogenation steps, reducing the environmental impact of its synthesis. Furthermore, computational studies have provided insights into the compound's reactivity patterns, aiding in the design of more efficient synthetic routes.

Looking ahead, researchers are exploring the potential of Benzenamine, 2-chloro-4-fluoro-5-nitro- in the development of targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug carriers, and preliminary studies suggest that it could be used to enhance the bioavailability of poorly soluble drugs. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in the discovery of new therapeutic agents.